![molecular formula C27H27N3O3S2 B2925466 N-isopropyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-phenylacetamide CAS No. 325995-05-9](/img/structure/B2925466.png)
N-isopropyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of thieno[3,2-d]pyrimidine . Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities . They are used in the synthesis of various biologically active compounds .
Molecular Structure Analysis
The molecular structure of thieno[3,2-d]pyrimidines involves a five-membered ring made up of one sulfur atom . The specific structure of your compound would include additional functional groups attached to this base structure.Chemical Reactions Analysis
Thieno[3,2-d]pyrimidines can undergo various chemical reactions. For example, they can be synthesized through [3+3], [4+2], [5+1] cyclization processes or domino reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of thieno[3,2-d]pyrimidines can vary widely depending on their specific structure. Generally, they are stable compounds .Scientific Research Applications
Antimicrobial Activity
A study by Kerru et al. (2019) focused on synthesizing a new series of compounds related to N-isopropyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-phenylacetamide. They found that certain derivatives had significant antibacterial potency against strains like E. coli, B. subtilis, and others, demonstrating the potential of these compounds in antimicrobial applications (Kerru et al., 2019).
Antitumor Activity
Hafez and El-Gazzar (2017) synthesized derivatives of thieno[3,2-d]pyrimidine and found that these compounds displayed potent anticancer activity on various human cancer cell lines. This suggests the application of this compound and its derivatives in cancer research and treatment (Hafez & El-Gazzar, 2017).
Anti-inflammatory and Analgesic Agents
The work of Tolba et al. (2018) on thieno[2,3-d]pyrimidi ne heterocyclic compounds, related to the chemical structure of interest, showed remarkable activity as antimicrobial and anti-inflammatory agents. This indicates a potential application of these compounds in developing new anti-inflammatory and analgesic drugs (Tolba et al., 2018).
Potential Antihypertensive Agents
Russell et al. (1988) synthesized thieno[2,3-d]pyrimidine-2,4-diones and evaluated them for antihypertensive effects. The study found that certain derivatives were potent oral antihypertensive agents, suggesting possible cardiovascular applications for this compound (Russell et al., 1988).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[[11-(4-methoxyphenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]-N-phenyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27N3O3S2/c1-17(2)29(18-8-5-4-6-9-18)23(31)16-34-27-28-25-24(21-10-7-11-22(21)35-25)26(32)30(27)19-12-14-20(33-3)15-13-19/h4-6,8-9,12-15,17H,7,10-11,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AANYSIJIZUHCKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.